![molecular formula C8H7NO2 B1588316 2-Hydroxy-5-methoxybenzonitrile CAS No. 39900-63-5](/img/structure/B1588316.png)
2-Hydroxy-5-methoxybenzonitrile
Overview
Description
2-Hydroxy-5-methoxybenzonitrile is an organic compound with the molecular formula C8H7NO2 . It is used for research purposes .
Synthesis Analysis
The synthesis of benzonitrile from benzaldehyde and hydroxylamine hydrochloride is one of the most advantageous approaches due to the constant carbon number in the reactant and final product, mild reaction conditions, low production cost, and prospect for industrial-scale application .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a hydroxy group at the 2nd position and a methoxy group at the 5th position .Chemical Reactions Analysis
This compound can be involved in various chemical reactions. For instance, it can be reduced by sodium borohydride in ethanol to form 2-hydroxy-5-methoxybenzyl alcohol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 149.147, a density of 1.2±0.1 g/cm3, and a boiling point of 298.2±30.0 °C at 760 mmHg .Scientific Research Applications
Spectroscopic and Nonlinear Optical Applications
- Spectroscopic Studies : The equilibrium geometric structure of 5-Bromo-2-methoxybenzonitrile, a compound similar to 2-Hydroxy-5-methoxybenzonitrile, has been investigated using quantum mechanical calculations and Density Functional Theory (DFT). These studies provide insights into the geometrical parameters like bond length, bond angle, and dihedral angle (Kumar & Raman, 2017).
- Nonlinear Optical Properties : The same study also explored the Nonlinear Optical (NLO) properties of 5-Bromo-2-methoxybenzonitrile, including its potential for Frequency doubling and Second Harmonic Generation (SHG) applications. This suggests that similar methoxybenzonitriles could have significant applications in NLO technologies (Kumar & Raman, 2017).
Chemical Synthesis and Applications
- Oxidation Studies : Studies on the oxidation of methoxybenzonitriles, including those similar to this compound, have shown that they can be oxidized to produce phenols. This indicates potential applications in the synthesis of various organic compounds (Orita et al., 1989).
- Corrosion Inhibition : Derivatives of aminobenzene-1,3-dicarbonitriles, which are structurally related to this compound, have been investigated for their corrosion inhibition properties on metals. This suggests that methoxybenzonitriles might be explored for similar applications (Verma, Quraishi, & Singh, 2015).
Analytical Chemistry and Environmental Applications
- Environmental Sensing and Analysis : The study of 2-methoxybenzonitriles in spectroscopic applications, such as two-photon ionization, provides valuable insights into their properties and potential use in analytical chemistry for environmental sensing and analysis (Zhao et al., 2019).
- Detection of UV Absorbers in Water : Research on hydroxylated benzophenone UV absorbers, which are structurally related to this compound, in environmental water samples has demonstrated the compound's relevance in environmental chemistry and water quality analysis (Negreira et al., 2009).
Biochemistry and Pharmacology
- Protein Reagent Studies : Derivatives of methoxybenzonitriles have been used in the study of protein reagents, showcasing their potential applications in biochemical research and enzyme studies (Horton, Kelly, & Koshland, 1965).
Safety and Hazards
Future Directions
2-Hydroxy-5-methoxybenzonitrile is primarily used for research purposes . Its future directions could involve further exploration of its properties and potential applications in various fields of chemistry.
Relevant Papers Several papers have cited the use of this compound in their research, including studies published in Nature, Cell Research, Molecular Cancer, and Advanced Functional Materials .
Properties
IUPAC Name |
2-hydroxy-5-methoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFKRGDMEHBTPFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)O)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20427452 | |
Record name | 2-hydroxy-5-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20427452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39900-63-5 | |
Record name | 2-Hydroxy-5-methoxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39900-63-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-hydroxy-5-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20427452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 39900-63-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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